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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. Due to the limited
availability of specific experimental data for this molecule in publicly accessible literature, this
document combines established physicochemical properties with a review of synthetic
methodologies and biological activities of structurally related compounds. The aim is to equip
researchers with a foundational understanding and a framework for future investigation of this
compound. This guide includes its molecular and chemical properties, a postulated synthetic
route, and a discussion of its potential biological significance based on analogous structures.

Introduction

2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is a small molecule incorporating both a
pyrimidine and a pyrrolidine moiety. The pyrimidine ring is a core structure in numerous
biologically active compounds, including anticancer and antimicrobial agents. Similarly, the
pyrrolidine ring is a prevalent scaffold in a wide range of pharmaceuticals and natural products.
The combination of these two heterocyclic systems in a single molecule suggests a potential
for diverse biological activities, making it an attractive candidate for further research and
development in the pharmaceutical industry.
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic
acid is presented in the table below. These properties are crucial for its handling, formulation,
and in silico modeling.

Property Value Source
Molecular Formula CoH11N30:2 PubChem[1]
Molecular Weight 193.20 g/mol PubChem[1]

2-(pyrrolidin-1-yl)pyrimidine-5-
IUPAC Name Py ] ] Yhpy PubChem[1]
carboxylic acid

CAS Number 253315-06-9 PubChem[1]

] C1CCN(C1)C2=NC=C(C=N2)
Canonical SMILES

C(=0)O
BARCKZNRVNLERF-
InChl Key
UHFFFAOYSA-N
Appearance Solid (predicted)
- Soluble in polar organic
Solubility

solvents (predicted)

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid is not readily available in the reviewed literature, a plausible
synthetic route can be proposed based on established methods for the synthesis of similar 2-
substituted pyrimidine-5-carboxylic esters and related derivatives.

A general and efficient method for the preparation of 2-substituted pyrimidine-5-carboxylic
esters involves the reaction of amidinium salts with a sodium salt of 3,3-dimethoxy-2-
methoxycarbonylpropen-1-ol. This approach provides a direct route to pyrimidines without
substitution at the 4-position.
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A potential synthetic workflow for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid could be
envisioned as a multi-step process.

Proposed Synthesis Workflow

Commercially Available Starting Materials

@ormation of Amidinium Salt of Pyrrolidine)

:

(Synthesis of Pyrimidine-5-carboxylate Estea

ase or Acid Catalysis
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2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid

Click to download full resolution via product page

A proposed synthetic workflow for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Note: This proposed workflow is hypothetical and would require experimental validation and
optimization.

Potential Biological Activity and Signaling Pathways
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Direct biological activity data for 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is not
currently available in the public domain. However, based on the known activities of structurally
related pyrimidine and pyrrolidine derivatives, we can hypothesize potential areas of biological
relevance.

Derivatives of pyrimidine are known to exhibit a wide range of pharmacological effects,
including:

o Anticancer Activity: Many pyrimidine analogs act as inhibitors of key enzymes in cancer cell
proliferation, such as kinases.

» Antimicrobial Activity: The pyrimidine scaffold is present in several antibacterial and
antifungal agents.

» Anti-inflammatory Activity: Certain pyrimidine derivatives have shown potential as anti-
inflammatory agents.

Pyrrolidine-containing compounds are also known for their diverse biological activities, often
acting as inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) or as ligands for various
receptors.

Given these precedents, 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid could potentially
interact with various biological targets. A hypothetical screening cascade to explore its
biological activity is outlined below.
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Hypothetical Biological Screening Cascade
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(Hit Identification)
Secondary Assays

(e.g., Cellular Assays, Dose-Response)
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A suggested workflow for the biological evaluation of the target compound.

Should initial screenings indicate activity in a particular area, for instance, as a kinase inhibitor,

further investigation into specific signaling pathways would be warranted. A potential,
hypothetical signaling pathway that could be modulated by a pyrimidine-based kinase inhibitor
is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.
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Hypothetical Target Signaling Pathway
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A hypothetical signaling pathway potentially targeted by the compound.
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Disclaimer: The signaling pathway depicted is a generalized representation and is intended for
illustrative purposes only. The actual mechanism of action of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid, if any, would need to be determined through rigorous experimental
investigation.

Conclusion

2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid presents an interesting scaffold for further
exploration in drug discovery. While specific experimental data on its synthesis and biological
activity are currently limited, this guide provides a foundational understanding of its properties
and outlines potential avenues for future research. The proposed synthetic strategies and
hypothetical biological targets, derived from the study of related compounds, offer a starting
point for scientists and researchers interested in investigating the therapeutic potential of this
molecule. Further experimental work is necessary to validate these hypotheses and to fully
elucidate the chemical and biological profile of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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